Cas no 1806106-65-9 (Methyl 2-amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806106-65-9
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930161
• Update Time: 2025-07-24

Methyl 2-amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H12F3N3O3/c1-18-8(17)3-6-5(4-14)2-7(9(15)16-6)19-10(11,12)13/h2H,3-4,14H2,1H3,(H2,15,16)
• InChI Key： FDTAWODWDOQUJQ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N)N=C(CC(=O)OC)C(=C1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0.4
• Topological Polar Surface Area: 101

Additional information on Methyl 2-amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806106-65-9): A Comprehensive Overview

Methyl 2-amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1806106-65-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of amino, methoxy, and acetoxy functional groups, contribute to its multifaceted role in chemical and biological research.

The< strong> trifluoromethoxy substituent in the molecule is particularly noteworthy, as it introduces a strong electron-withdrawing effect that can influence the reactivity and binding properties of the compound. This feature makes it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. In recent years, there has been growing interest in the development of fluorinated pyridines due to their improved metabolic stability and bioavailability compared to their non-fluorinated counterparts.

Recent studies have highlighted the potential of< strong>Methyl 2-amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetate in the development of novel therapeutic agents. For instance, researchers have explored its utility as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer. The combination of amino and methoxy groups provides multiple sites for further functionalization, allowing chemists to tailor the molecule for specific biological targets. Additionally, the acetoxy group at the 6-position enhances solubility and stability, making it a promising candidate for drug formulation.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases, including those involved in pathways relevant to tumor growth and progression. The< strong> trifluoromethoxy group plays a critical role in modulating the binding affinity to these enzymes, thereby improving the efficacy of the inhibitors. Furthermore, the presence of multiple reactive sites allows for the development of prodrugs or covalent inhibitors, which can enhance target specificity and reduce off-target effects.

The synthesis of< strong>Methyl 2-amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the amino and methoxy groups, followed by acetylation to install the acetoxy moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize side products. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing intermediates and final products.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have shown that fluorinated pyridines exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. These properties are critical for achieving therapeutic efficacy while minimizing adverse effects. Additionally, computational modeling techniques such as molecular docking have been used to predict binding interactions between this compound and its target proteins. These simulations provide valuable insights into optimizing drug design by identifying key interactions that can enhance binding affinity.

In conclusion, Methyl 2-amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806106-65-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents, particularly in oncology and other areas where kinase inhibition is relevant. Ongoing research continues to explore its applications in drug discovery, with a focus on improving synthetic methodologies and understanding its pharmacological properties.